Cas no 53695-34-4 (Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate)
53695-34-4 structure
Product Name:Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate
CAS No:53695-34-4
MF:C31H62NO10P
MW:639.798451900482
CID:378297
PubChem ID:122254
Update Time:2025-04-19
Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate Chemical and Physical Properties
Names and Identifiers
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- Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate
- 1,2-dilauroylphosphatidylethanolamine
- acetic acid;[3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-dodecanoyloxypropyl] dodecanoate
- 53695-34-4
- Dlpe-lauroyl
- 1,2-Dilauroyl-sn-glycerophosphoethanolamine
- Acetic acid--3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate (1/1)
- DTXSID40968458
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- Inchi: 1S/C29H58NO8P.C2H4O2/c1-3-5-7-9-11-13-15-17-19-21-28(31)35-25-27(26-37-39(33,34)36-24-23-30)38-29(32)22-20-18-16-14-12-10-8-6-4-2;1-2(3)4/h27H,3-26,30H2,1-2H3,(H,33,34);1H3,(H,3,4)
- InChI Key: NIYQLOFJJVVREI-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O.OC(C)=O
Computed Properties
- Exact Mass: 639.41136
- Monoisotopic Mass: 639.41113417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 43
- Rotatable Bond Count: 31
- Complexity: 665
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 172Ų
Experimental Properties
- PSA: 171.68
Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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